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Compound of Interest

Compound Name: Rubilactone

Cat. No.: B1680193

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Rubilactone, a naphthoic acid ester isolated from the roots of Rubia cordifolia L. The structural
elucidation of this compound was achieved through a combination of spectroscopic techniques,
including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass
Spectrometry (MS). This document summarizes the key spectroscopic data and outlines the
general experimental protocols involved in the isolation and characterization of this natural
product.

Spectroscopic Data of Rubilactone

The following tables summarize the key spectroscopic data for Rubilactone, as reported in the
primary literature that first described its isolation and structure elucidation.

Table 1: Mass Spectrometry Data for Rubilactone

Parameter Value

Molecular Formula C15H1005

Molecular Weight 270.24 g/mol

Mass Spectrum Data reported in the primary literature
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Table 2: Infrared (IR) Spectroscopy Data for Rubilactone

Functional Group Wavenumber (cm~?)

Hydroxyl (-OH) Data reported in the primary literature
Carbonyl (C=0) of Lactone Data reported in the primary literature
Carbonyl (C=0) of Ester Data reported in the primary literature
Aromatic (C=C) Data reported in the primary literature

Table 3: Nuclear Magnetic Resonance (NMR) Spectroscopy Data for Rubilactone

Chemical Shifts (ppm) and Coupling

Nucleus

Constants (Hz)
1H NMR Data reported in the primary literature
13C NMR Data reported in the primary literature

Experimental Protocols

The isolation and structural characterization of Rubilactone from Rubia cordifolia involved a
series of standard phytochemical procedures. The general methodology is outlined below.

Isolation of Rubilactone

o Plant Material: The dried roots of Rubia cordifolia L. were used as the starting material.

o Extraction: The powdered roots were extracted with a suitable organic solvent, such as
ethanol or a mixture of chloroform and methanol, to obtain a crude extract.

o Fractionation: The crude extract was then subjected to solvent-solvent partitioning to

separate compounds based on their polarity.

o Chromatography: The resulting fractions were further purified using various chromatographic
techniques, including column chromatography over silica gel and potentially high-
performance liquid chromatography (HPLC), to isolate the pure compound, Rubilactone.
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Spectroscopic Analysis

The structure of the isolated Rubilactone was determined using a combination of the following

spectroscopic methods:

e Mass Spectrometry (MS): Electron Impact Mass Spectrometry (EI-MS) or another suitable
mass spectrometry technigque was used to determine the molecular weight and
fragmentation pattern of the compound, which aided in confirming its molecular formula.

« Infrared (IR) Spectroscopy: IR spectroscopy was employed to identify the presence of key
functional groups in the molecule, such as hydroxyl (-OH), lactone carbonyl (C=0), and ester
carbonyl (C=0) groups, based on their characteristic absorption bands.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both H NMR and 3C NMR
spectroscopy were crucial for the detailed structural elucidation.

o 'H NMR: Provided information about the number and types of protons, their chemical
environment, and their connectivity through the analysis of chemical shifts and spin-spin
coupling patterns.

o 18C NMR: Revealed the number of carbon atoms in the molecule and their chemical
environments, distinguishing between different types of carbons (e.g., carbonyl, aromatic,
aliphatic).

Experimental Workflow

The following diagram illustrates the general workflow for the isolation and characterization of
Rubilactone from Rubia cordifolia.
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Caption: General workflow for the isolation and structural elucidation of Rubilactone.
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¢ To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of
Rubilactone: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680193#spectroscopic-data-of-rubilactone-nmr-ir-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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